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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lithium aluminum deuteride (LAD), with the chemical formula LiAlD₄, is a powerful

deuterated reducing agent analogous to lithium aluminum hydride (LAH). Its significance in

modern organic synthesis, particularly within pharmaceutical and drug development sectors,

stems from its ability to introduce deuterium atoms into molecules with high precision. This

isotopic labeling is a critical tool for elucidating reaction mechanisms, studying kinetic isotope

effects (KIE), and enhancing the metabolic profiles of drug candidates. This guide provides a

comprehensive overview of the fundamental properties of LAD, detailed experimental protocols

for its use, and its applications in scientific research.

Physicochemical Properties
LAD is a gray to white, odorless powder that is highly reactive and hygroscopic.[1] It reacts

violently with water and other protic solvents, liberating flammable deuterium gas.[1][2] Proper

handling in an inert and dry atmosphere is therefore essential.

Quantitative Data Summary
The key physical and chemical properties of lithium aluminum deuteride are summarized in

the table below for easy reference and comparison.
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Property Value References

Chemical Formula LiAlD₄ [3]

Molecular Weight 41.99 g/mol [4][5]

Appearance White to grey powder [1][6]

Density 0.716 g/cm³ [2]

Melting Point
Decomposes above 125-175

°C
[1][6]

Solubility

Soluble in diethyl ether,

tetrahydrofuran (THF),

dimethylcellosolve. Slightly

soluble in dibutyl ether.

Insoluble or very slightly

soluble in hydrocarbons and

dioxane.

[1][7]

Isotopic Purity

Commercially available in

various purities, typically ≥98

atom % D.

[4][5][8][9]

Chemical Purity Typically ≥97-98%. [10]

Synthesis and Handling
Synthesis of Lithium Aluminum Deuteride
Lithium aluminum deuteride can be synthesized by the reaction of lithium deuteride (LiD)

with an aluminum halide, such as aluminum bromide (AlBr₃) or aluminum chloride (AlCl₃), in an

ethereal solvent.[11][12]

A common laboratory-scale synthesis involves the following reaction: 4 LiD + AlBr₃ → LiAlD₄ +

3 LiBr

A detailed experimental protocol for a related synthesis of LiAlH₄ from LiH and AlCl₃ is

described by Finholt, Bond, and Schlesinger, which can be adapted for the deuterated

analogue.[12] The procedure involves the slow addition of an ethereal solution of aluminum

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cymitquimica.com/cas/14128-54-2/
https://www.strem.com/product/03-0750
https://chempure.in/chemical/product/AB1606
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://datasheets.scbt.com/sc-257672.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/129/453/applications_dnmr.pdf
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://datasheets.scbt.com/sc-257672.pdf
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://www.cphi-online.com/product/lithium-aluminum-deuteride-2/
https://www.strem.com/product/03-0750
https://chempure.in/chemical/product/AB1606
https://www.echochemical.com/products-chemical-detail/03-0751_14128-54-2_STREM_25g/
https://labchem-wako.fujifilm.com/jp/product/detail/W01SRM03-0750.html
https://isotope.com/lithium-aluminum-deuteride-d4-dlm-356
https://www.benchchem.com/product/b032165?utm_src=pdf-body
https://www.benchchem.com/product/b032165?utm_src=pdf-body
https://www.researchgate.net/publication/230337215_The_laboratory_preparation_of_lithium_deuteride_and_lithium_aluminium_deuteride
https://chemistry.mdma.ch/hiveboard/rhodium/lah.synthesis.html
https://chemistry.mdma.ch/hiveboard/rhodium/lah.synthesis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chloride to a stirred suspension of lithium hydride (or deuteride) in diethyl ether under an inert

atmosphere.[12] The reaction is exothermic and results in the precipitation of lithium chloride,

while the lithium aluminum hydride (or deuteride) remains in solution.[12]

Handling and Safety Precautions
LAD is a highly reactive and hazardous substance that requires stringent safety protocols.

Inert Atmosphere: All manipulations of LAD must be carried out under a dry, inert

atmosphere (e.g., nitrogen or argon) in a glovebox or using Schlenk line techniques.[1]

Exclusion of Moisture: LAD reacts violently with water, releasing flammable deuterium gas

which can ignite spontaneously.[2] All glassware must be oven-dried and cooled under an

inert atmosphere, and anhydrous solvents must be used.

Personal Protective Equipment (PPE): Appropriate PPE, including flame-retardant lab coats,

safety glasses, and gloves, must be worn at all times.

Quenching: Spills and residual LAD in reaction flasks must be quenched carefully. This is

typically done by the slow, dropwise addition of ethyl acetate, followed by methanol, and then

water, all while cooling the flask in an ice bath.[13]

Applications in Research and Drug Development
The primary application of LAD is as a powerful and selective reducing agent that introduces

deuterium labels into organic molecules.

Reduction of Functional Groups
LAD can reduce a wide range of functional groups, including esters, carboxylic acids, amides,

and nitriles, to their corresponding deuterated alcohols and amines.[14] The reactivity of LAD is

comparable to that of LAH.

The reduction of an ester to a primary alcohol by LAD involves a two-step nucleophilic addition

of deuteride ions. The mechanism is illustrated in the diagram below.
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Caption: Mechanism of ester reduction by lithium aluminum deuteride.

Kinetic Isotope Effect (KIE) Studies
The replacement of a hydrogen atom with a deuterium atom can significantly alter the rate of a

chemical reaction if the C-H bond is broken in the rate-determining step. This phenomenon,

known as the Kinetic Isotope Effect (KIE), is a powerful tool for elucidating reaction

mechanisms.[15] By synthesizing deuterated analogues of substrates using LAD, researchers

can measure the KIE and gain insights into the transition state of a reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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